Cas no 1522661-29-5 (2-(3-Bromo-4-isopropoxyphenyl)acetic acid)

• Product Name: 2-(3-Bromo-4-isopropoxyphenyl)acetic acid
• CAS No: 1522661-29-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4608135
• Update Time: 2025-05-26

2-(3-Bromo-4-isopropoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMO-4-ISOPROPOXYPHENYL)ACETIC ACID
• 3-Bromo-4-isopropoxyphenylacetic Acid
• 2-(3-Bromo-4-isopropoxyphenyl)acetic acid

• Inchi： 1S/C11H13BrO3/c1-7(2)15-10-4-3-8(5-9(10)12)6-11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： DFDOZWNAMRDCNC-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(OC(C)C)C(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 2-(3-Bromo-4-isopropoxyphenyl)acetic acid

Introduction to 2-(3-Bromo-4-isopropoxyphenyl)acetic acid (CAS No. 1522661-29-5)

2-(3-Bromo-4-isopropoxyphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1522661-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of both bromo and isopropoxy substituents in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-(3-Bromo-4-isopropoxyphenyl)acetic acid consists of a benzene ring substituted with a bromine atom at the 3-position and an isopropoxy group at the 4-position, with an acetic acid moiety attached to the 2-position. This specific arrangement of functional groups enhances its reactivity and interaction with biological targets, making it a promising candidate for further investigation in drug discovery programs. The compound's solubility profile, melting point, and spectroscopic properties have been thoroughly characterized, providing a solid foundation for its synthetic and applications-based studies.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their demonstrated efficacy in modulating various biological pathways. 2-(3-Bromo-4-isopropoxyphenyl)acetic acid has been explored as a potential intermediate in the synthesis of more complex molecules designed to interact with specific enzymes or receptors. For instance, its structural motif is reminiscent of compounds that have shown promise in inhibiting proteases and kinases involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 2-(3-Bromo-4-isopropoxyphenyl)acetic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacokinetic profiles or improved binding affinity to target proteins. The bromine substituent, in particular, offers a handle for further chemical modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds.

The pharmacological potential of 2-(3-Bromo-4-isopropoxyphenyl)acetic acid has been investigated in several preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes or inhibiting the production of pro-inflammatory cytokines. Additionally, its structural features align closely with known chemotherapeutic agents, prompting investigations into its potential role in oncology research. By serving as a precursor for more sophisticated molecules, this compound contributes to the broader effort to develop next-generation therapeutics.

The synthesis of 2-(3-Bromo-4-isopropoxyphenyl)acetic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce the bromine atom, followed by etherification to incorporate the isopropoxy group. The final step involves carboxylation at the 2-position to yield the desired acetic acid derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and derivatization studies.

In conclusion, 2-(3-Bromo-4-isopropoxyphenyl)acetic acid (CAS No. 1522661-29-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate underscores its importance in drug discovery efforts aimed at addressing critical therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative treatments across multiple disease areas.